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Compound of Interest

Compound Name: 5-Methylhexanal

Cat. No.: B128087 Get Quote

For immediate reference, 5-methylhexanal is a flammable and irritating substance that

requires careful handling and disposal. This guide provides detailed procedures for its safe

management in a laboratory setting.

Proper disposal of 5-methylhexanal is critical to ensure laboratory safety and environmental

protection. This document outlines the necessary steps for the disposal of both unused and

spent 5-methylhexanal, in line with standard hazardous waste protocols. Adherence to these

procedures is essential for researchers, scientists, and drug development professionals.

Quantitative Data for 5-Methylhexanal
A summary of key quantitative data for 5-methylhexanal is provided below for quick reference.

This information is essential for understanding the physical and chemical properties of the

substance.
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Property Value

Molecular Formula C₇H₁₄O[1][2]

Molecular Weight 114.19 g/mol [1][2]

Appearance Colorless to pale yellow liquid

Odor Green, grassy

Boiling Point 141.2°C at 760 mmHg[3]

Flash Point 32.6°C[3]

Density 0.805 g/cm³[3]

Vapor Pressure 5.92 mmHg at 25°C[3]

Solubility Soluble in organic solvents

Disposal Procedures
The appropriate disposal route for 5-methylhexanal depends on whether the chemical is

"spent" (used in a process and now a waste solution) or "unused" (pure, expired, or surplus).

Unused 5-Methylhexanal:

Unused or surplus 5-methylhexanal must be treated as hazardous waste.[4] Do not attempt to

dispose of it down the drain or neutralize it.

Step-by-Step Protocol for Unused 5-Methylhexanal Disposal:

Labeling: Clearly label the container as "Hazardous Waste: 5-Methylhexanal".[4]

Packaging: Keep the chemical in its original or a compatible, tightly sealed container to

prevent the escape of vapors.[4][5]

Storage: Store the container in a cool, dry, and well-ventilated area away from heat, sparks,

and open flames.[6]
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Collection: Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal contractor.[4]

Spent 5-Methylhexanal Solutions (Aqueous):

Aqueous solutions of spent 5-methylhexanal may be eligible for on-site neutralization to

render them non-hazardous before disposal.[4] This procedure is subject to local regulations

and requires approval from your local sewer authority.

Experimental Protocol for Neutralization of Spent Aqueous 5-Methylhexanal:

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for detailed

hazard information and required Personal Protective Equipment (PPE).

Ensure Proper Ventilation: Conduct all work in a well-ventilated area, such as a chemical

fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Dissolution (if necessary): If the spent solution contains undissolved 5-methylhexanal, add

a minimal amount of a water-miscible solvent like dimethylformamide (DMF) to create a

homogenous solution.

Reaction: While stirring, slowly add a freshly prepared saturated aqueous solution of sodium

bisulfite to the spent aldehyde solution.

Verification: To ensure complete reaction, analytical methods such as gas chromatography

(GC) can be used to confirm the absence of the aldehyde.

pH Adjustment: Check the pH of the treated solution. Neutralize the solution to a pH between

6 and 9 using a suitable acid or base as required by your local sewer authority.

Disposal: With prior approval from your institution's EHS and the local sewer authority, the

neutralized solution may be permissible for drain disposal with copious amounts of water.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 5-
methylhexanal.

5-Methylhexanal Waste Stream

Categorization

Disposal Path for Unused Material

Disposal Path for Spent Aqueous Solution

Identify 5-Methylhexanal for Disposal

Is the material unused or spent?

Label as 'Hazardous Waste: 5-Methylhexanal'

UnusedIs on-site neutralization approved by EHS and local authorities?

Spent (Aqueous)

Package in a sealed, compatible container

Store in a designated hazardous waste area

Arrange for EHS/Contractor Pickup

No

Follow Neutralization Protocol

Yes

Verify complete reaction and adjust pH to 6-9

Dispose down the drain with copious water (with approval)
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Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 5-methylhexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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